Cas no 1240893-76-8 ((2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 1240893-76-8
• MF: C₁₂H₁₇Br₂N₃O₂
• MW: 395.090281248093
• CID: 2128235
• PubChem ID: 56605191
• Update Time: 2025-10-29

(2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4,5-dibromo-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-butyl 2-(4,5-dibromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• tert-butyl 2-(4,5-dibromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(4,5-dibromo-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester, (2S)-
• (S)-tert-Butyl2-(4,5-dibromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• C12950
• 1240893-76-8
• CS-M3326
• OMPRRUIFFXCQAQ-ZETCQYMHSA-N
• AKOS027301595
• TERT-BUTYL (2S)-2-(4,5-DIBROMO-1H-IMIDAZOL-2-YL)PYRROLIDINE-1-CARBOXYLATE
• CS-14989
• DB-362410
• SCHEMBL241258
• (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C12H17Br2N3O2/c1-12(2,3)19-11(18)17-6-4-5-7(17)10-15-8(13)9(14)16-10/h7H,4-6H2,1-3H3,(H,15,16)/t7-/m0/s1
• InChI Key： OMPRRUIFFXCQAQ-ZETCQYMHSA-N
• SMILES： BrC1=C(N=C([C@@H]2CCCN2C(=O)OC(C)(C)C)N1)Br

Computed Properties

• Exact Mass: 392.96900
• Monoisotopic Mass: 392.96875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 515.3±50.0 °C at 760 mmHg
• Flash Point: 265.4±30.1 °C
• PSA: 58.22000
• LogP: 3.94460
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester

Introduction to (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester and Its Significance in Chemical Biology

The compound with the CAS number 1240893-76-8 is a highly specialized molecule known as (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester. This intricate structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential applications in drug discovery and therapeutic development. The molecular framework of this compound combines a pyrrolidine core with a dibromo-substituted imidazole moiety, creating a versatile scaffold that can interact with biological targets in novel ways.

In recent years, the development of targeted therapies has relied heavily on the identification and synthesis of molecules that can selectively modulate biological pathways. The (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester stands out as a promising candidate due to its ability to engage with specific enzymes and receptors. The stereochemistry of the pyrrolidine ring, particularly the (S) configuration at the second position, plays a crucial role in determining its binding affinity and selectivity. This chiral center is essential for ensuring that the compound interacts correctly with its intended biological targets, thereby enhancing its therapeutic efficacy.

The presence of the dibromo-substituted imidazole group adds another layer of complexity to this molecule. Imidazole derivatives are well-known for their biological activity, often serving as key components in various pharmacological agents. The bromine atoms at the 4 and 5 positions of the imidazole ring not only enhance the lipophilicity of the molecule but also provide multiple sites for further functionalization. This allows for the customization of the compound's properties to optimize its interactions with biological systems.

Recent studies have highlighted the potential of this compound in modulating enzyme activity and inhibiting pathogenic processes. For instance, research has indicated that derivatives of this structure may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The precise arrangement of atoms in (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester allows it to mimic natural substrates or inhibitors, thereby disrupting abnormal signaling pathways that contribute to disease states.

The synthetic route to this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The stereochemistry at the pyrrolidine ring must be preserved throughout the synthesis, necessitating precise control over reaction conditions and reagent selection. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, which is critical for therapeutic applications where chirality can significantly impact efficacy and safety.

In addition to its potential as a drug candidate, this compound has also been explored as a tool for biochemical research. Its unique structure allows researchers to probe enzyme mechanisms and understand how specific molecular interactions influence biological processes. By studying how (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester interacts with various targets, scientists can gain insights into the development of new therapeutic strategies.

The field of chemical biology continues to evolve rapidly, with new methodologies and technologies enabling more sophisticated molecular design. The continued investigation of compounds like (2S)-2-(4,5-Dibromo-1H-imidazol-2-yl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester is likely to yield further breakthroughs in understanding disease mechanisms and developing effective treatments. As research progresses, it is expected that more derivatives will be synthesized and tested, each bringing new possibilities for therapeutic intervention.

The versatility of this molecular scaffold suggests that it could be adapted for a wide range of applications beyond oncology. For example, its interactions with bacterial enzymes could make it useful in developing novel antibiotics or antiviral agents. The ability to modify both the pyrrolidine and imidazole moieties provides a rich palette for chemists to explore different pharmacological profiles.

In conclusion, (CAS no: 1240893-76-8) represents a significant advancement in the field of chemical biology. Its unique structure and functional properties make it a valuable asset for both drug discovery and fundamental research. As our understanding of biological systems grows more nuanced, compounds like this will continue to play a pivotal role in shaping future therapeutic approaches.